N-(4-bromo-2-fluorophenyl)-2-{[2-(1-naphthyl)pyrazolo[1,5-a]pyrazin-4-yl]thio}acetamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-2-(2-naphthalen-1-ylpyrazolo[1,5-a]pyrazin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C24H16BrFN4OS/c25-16-8-9-20(19(26)12-16)28-23(31)14-32-24-22-13-21(29-30(22)11-10-27-24)18-7-3-5-15-4-1-2-6-17(15)18/h1-13H,14H2,(H,28,31)
• InChI Key: CLONVTDZGDLNQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=NN4C=CN=C(C4=C3)SCC(=O)NC5=C(C=C(C=C5)Br)F
• Molecular Formula: C24H16BrFN4OS
• Molecular Weight: 507.4 g/mol

Description

N-(4-bromo-2-fluorophenyl)-2-{[2-(1-naphthyl)pyrazolo[1,5-a]pyrazin-4-yl]thio}acetamide is a useful research compound. Its molecular formula is C24H16BrFN4OS and its molecular weight is 507.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research into compounds with similar structural motifs, such as pyrazoles, thiazoles, and pyridines, often focuses on their synthesis and evaluation for various biological activities. For example, studies have detailed the synthesis of novel derivatives with anti-inflammatory, antimicrobial, and antitumor potential:

• Anti-inflammatory Activity : Derivatives of similar complex molecules have been synthesized and evaluated for anti-inflammatory activities. Compounds with specific structural features, like pyrazole derivatives, have shown significant anti-inflammatory effects in some studies (Sunder & Maleraju, 2013).

• Antimicrobial and Antitumor Activities : Novel naphtho[2,1-b]furan derivatives bearing a pyrazole nucleus were synthesized and assessed for their effects against various microbes. Some compounds demonstrated promising effects against tested Gram-positive and negative bacteria and fungi, highlighting the antimicrobial potential of complex molecules containing pyrazole units (El-Wahab et al., 2011).

• Antioxidant and Analgesic Properties : Coordination complexes constructed from pyrazole-acetamide derivatives were synthesized, characterized, and their antioxidant activities were evaluated. These studies suggest potential pharmaceutical applications for compounds with similar structural frameworks, indicating the relevance of understanding the chemical properties and synthesis routes of complex molecules (Chkirate et al., 2019).

Structural Characterization and Synthesis Techniques

Detailed structural characterization and innovative synthesis techniques are crucial for developing compounds with potential biological activities. Research in this area focuses on:

• Crystal Structures and Synthesis : Investigations into the crystal structures of N-substituted pyrazolines highlight the importance of structural analysis in understanding the properties of complex molecules. Such studies are foundational for the design and synthesis of new compounds with desired biological activities (Loh et al., 2013).

• Facile Synthesis and Evaluation : The facile synthesis of stable isotope-labeled compounds and their metabolites, for example, underscores the ongoing development of methodologies for creating and studying new molecules. These approaches are essential for the pharmaceutical development of new therapeutic agents (Lin & Weaner, 2012).